Cas no 1473-47-8 (bicyclo4.2.0octa-1,3,5-triene-7-carbonyl chloride)

Technical Introduction: Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl Chloride Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride is a reactive bicyclic compound featuring a strained ring system and a highly electrophilic carbonyl chloride group. Its rigid structure and functional group make it a valuable intermediate in organic synthesis, particularly for constructing complex polycyclic frameworks or serving as an acylating agent. The strained double bonds enhance reactivity, enabling selective transformations in cycloadditions or cross-coupling reactions. The carbonyl chloride moiety facilitates efficient derivatization into esters, amides, or other carbonyl-containing derivatives. Suitable for controlled environments, this compound is utilized in pharmaceutical and materials research where precise molecular architecture is critical. Handle with appropriate safety precautions due to its moisture sensitivity and reactivity.

bicyclo4.2.0octa-1,3,5-triene-7-carbonyl chloride structure

1473-47-8 structure

Product Name:bicyclo4.2.0octa-1,3,5-triene-7-carbonyl chloride

CAS No:1473-47-8

MF:C₉H₇ClO

MW:166.604281663895

MDL:MFCD11520756

CID:117719

PubChem ID:22956883

Update Time:2025-06-07

bicyclo4.2.0octa-1,3,5-triene-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylchloride
- Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride (7CI,9CI)
- BICYCLO[4.2.0]OCTA-1,3,5-TRIENE-7-CARBONYL CHLORIDE
- bicyclo4.2.0octa-1,3,5-triene-7-carbonyl chloride
- E73149
- FRRRANOWXWHKJE-UHFFFAOYSA-N
- AKOS006325591
- EN300-344856
- 1473-47-8
- SCHEMBL3840366
- DTXSID30629203
- Bicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonylchloride
- BAA47347
- Bicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonyl chloride
- MDL： MFCD11520756
- Inchi： 1S/C9H7ClO/c10-9(11)8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2
- InChI Key： FRRRANOWXWHKJE-UHFFFAOYSA-N
- SMILES： ClC(C1C2C=CC=CC=2C1)=O

Computed Properties

Exact Mass: 166.01861
Monoisotopic Mass: 166.0185425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

bicyclo4.2.0octa-1,3,5-triene-7-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-344856-0.05g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	0.05g	$347.0	2023-09-03
Enamine	EN300-344856-0.1g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	0.1g	$518.0	2023-09-03
Enamine	EN300-344856-0.25g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	0.25g	$743.0	2023-09-03
Enamine	EN300-344856-0.5g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	0.5g	$1170.0	2023-09-03
Enamine	EN300-344856-1.0g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	1g	$0.0	2023-06-07
Enamine	EN300-344856-2.5g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	2.5g	$2940.0	2023-09-03
Enamine	EN300-344856-5.0g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	5.0g	$4349.0	2023-02-22
Enamine	EN300-344856-10.0g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	10.0g	$6450.0	2023-02-22
Enamine	EN300-344856-1g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	1g	$1500.0	2023-09-03
Enamine	EN300-344856-5g	bicyclo[4.2.0]octa-1,3,5-triene-7-carbonyl chloride	1473-47-8	95%	5g	$4349.0	2023-09-03